Cas no 1376340-66-7 (octahydroimidazo[1,5-a]pyrazin-3-one hydrochloride)

• Product Name: octahydroimidazo[1,5-a]pyrazin-3-one hydrochloride
• CAS No: 1376340-66-7
• MF: C₆H₁₂ClN₃O
• MW: 177.63
• MDL: MFCD22196377
• CID: 4594919
• PubChem ID: 71755448
• Update Time: 2024-11-04

octahydroimidazo[1,5-a]pyrazin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• octahydroimidazolidino[1,5-a]piperazin-3-one hydrochloride
• octahydroimidazo[1,5-a]pyrazin-3-one hydrochloride
• PS-17906
• AT22725
• 1376340-66-7
• Z1357823882
• DB-198323
• BFC34066
• HEXAHYDRO-1H-IMIDAZO[1,5-A]PYRAZIN-3-ONE HYDROCHLORIDE
• CS-0221942
• octahydroimidazolidino[1,5-a]piperazin-1-one hydrochloride
• Hexahydroimidazo[1,5-a]pyrazin-3(2H)-onehydrochloride
• AKOS024015901
• SCHEMBL18146512
• Hexahydroimidazo[1,5-a]pyrazin-3(5h)-one hydrochloride
• Octahydroimidazo[1,5-a]pyrazin-3-one HCl
• HEXAHYDROIMIDAZO[1,5-A]PYRAZIN-3(2H)-ONE HCL
• Hexahydroimidazo[1,5-a]pyrazin-3(2H)-one hydrochloride
• SY134567
• EN300-100765
• MFCD22196377
• 2,5,6,7,8,8a-hexahydro-1H-imidazo[1,5-a]pyrazin-3-one;hydrochloride

• MDL： MFCD22196377
• Inchi： InChI=1S/C6H11N3O.ClH/c10-6-8-4-5-3-7-1-2-9(5)6;/h5,7H,1-4H2,(H,8,10);1H
• InChI Key： UUHJQPYNZIAAOQ-UHFFFAOYSA-N
• SMILES： Cl.O=C1NCC2CNCCN12

Computed Properties

• Exact Mass: 177.0668897g/mol
• Monoisotopic Mass: 177.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines Imidazopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines